Cas no 2415027-80-2 ([2H4]-Baloxavir)

• Product Name: [2H4]-Baloxavir
• CAS No: 2415027-80-2
• MF: C₂₄H₁₉F₂N₃O₄S
• MW: 487.511818170547
• CID: 6788999
• PubChem ID: 169450565
• Update Time: 2025-10-15

[2H4]-Baloxavir Chemical and Physical Properties

Names and Identifiers

• CS-0796197
• Baloxavir-d4
• 2415027-80-2
• HY-W751835
• [2H4]-Baloxavir

• Inchi： 1S/C24H19F2N3O4S/c25-16-6-5-13-15(20(16)26)12-34-18-4-2-1-3-14(18)21(13)29-19-11-33-10-9-27(19)24(32)22-23(31)17(30)7-8-28(22)29/h1-8,19,21,31H,9-12H2/t19-,21+/m1/s1/i9D2,10D2
• InChI Key： FIDLLEYNNRGVFR-KZRIHOBTSA-N
• SMILES： S1CC2C(=C(C=CC=2[C@@H](C2C=CC=CC1=2)N1[C@@H]2COC([2H])([2H])C([2H])([2H])N2C(C2=C(C(C=CN12)=O)O)=O)F)F

Computed Properties

• Exact Mass: 487.13154058g/mol
• Monoisotopic Mass: 487.13154058g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.6Ų

Additional information on [2H4]-Baloxavir

Introduction to [2H4]-Baloxavir (CAS No. 2415027-80-2)

[2H4]-Baloxavir, a compound with the chemical identifier CAS No. 2415027-80-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The molecular framework of [2H4]-Baloxavir is meticulously designed to interact with biological targets, offering a promising avenue for the treatment of various diseases.

The structural elucidation of [2H4]-Baloxavir reveals a complex and highly functionalized molecule. Its chemical composition includes multiple stereocenters and functional groups that contribute to its distinct pharmacological profile. The compound's synthesis involves sophisticated organic reactions, showcasing the expertise required in modern chemical synthesis techniques. The precision in constructing this molecule underscores its importance as a lead compound in drug discovery efforts.

Recent studies have highlighted the therapeutic potential of [2H4]-Baloxavir, particularly in the context of central nervous system (CNS) disorders. Research indicates that this compound exhibits potent activity against specific neurological targets, making it a candidate for further investigation in clinical settings. The mechanism of action proposed for [2H4]-Baloxavir involves modulation of key neurotransmitter systems, which could lead to novel treatments for conditions such as depression and anxiety.

One of the most compelling aspects of [2H4]-Baloxavir is its structural similarity to other well-known CNS active compounds. This similarity suggests that it may share certain pharmacological properties while also offering unique advantages due to its distinct chemical modifications. Such analogical studies are crucial for understanding the compound's potential benefits and limitations, providing a foundation for rational drug design.

The synthesis and characterization of [2H4]-Baloxavir have been accompanied by advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods have enabled researchers to confirm the compound's structure and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The robustness of these analytical approaches is essential for establishing the compound's chemical identity and for guiding further research.

In vitro studies have demonstrated that [2H4]-Baloxavir interacts with specific receptors and enzymes relevant to CNS function. These interactions are characterized by high affinity and selectivity, which are critical attributes for any potential therapeutic agent. The compound's ability to modulate these biological pathways suggests that it may have therapeutic effects comparable to existing treatments but with potentially fewer side effects.

The pharmacokinetic profile of [2H4]-Baloxavir is another area of interest. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical viability. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and predicting drug interactions, thereby enhancing its potential as a therapeutic option.

Future research directions for [2H4]-Baloxavir include exploring its efficacy in animal models of CNS disorders. Such studies will provide valuable insights into its therapeutic potential and help identify any safety concerns before human trials can begin. The integration of computational modeling with experimental data will also play a significant role in refining the compound's structure and optimizing its pharmacological properties.

The development of [2H4]-Baloxavir exemplifies the intersection of chemistry and biology in modern drug discovery. Its unique structural features and promising biological activity make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, [2H4]-Baloxavir may emerge as a significant contributor to advancements in CNS medicine.